N-(3-nitratopivaloyl)cysteine ethyl ester
N-(3-nitratopivaloyl)cysteine ethyl ester
Brand Name:
Vulcanchem
CAS No.:
130432-17-6
VCID:
VC0148244
InChI:
InChI=1S/C10H18N2O6S/c1-4-17-8(13)7(5-19)11-9(14)10(2,3)6-18-12(15)16/h7,19H,4-6H2,1-3H3,(H,11,14)/t7-/m0/s1
SMILES:
CCOC(=O)C(CS)NC(=O)C(C)(C)CO[N+](=O)[O-]
Molecular Formula:
C10H18N2O6S
Molecular Weight:
294.33 g/mol
N-(3-nitratopivaloyl)cysteine ethyl ester
CAS No.: 130432-17-6
Main Products
VCID: VC0148244
Molecular Formula: C10H18N2O6S
Molecular Weight: 294.33 g/mol
| CAS No. | 130432-17-6 |
|---|---|
| Product Name | N-(3-nitratopivaloyl)cysteine ethyl ester |
| Molecular Formula | C10H18N2O6S |
| Molecular Weight | 294.33 g/mol |
| IUPAC Name | ethyl (2R)-2-[(2,2-dimethyl-3-nitrooxypropanoyl)amino]-3-sulfanylpropanoate |
| Standard InChI | InChI=1S/C10H18N2O6S/c1-4-17-8(13)7(5-19)11-9(14)10(2,3)6-18-12(15)16/h7,19H,4-6H2,1-3H3,(H,11,14)/t7-/m0/s1 |
| Standard InChIKey | KCKXBNDUEKMBFJ-ZETCQYMHSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CS)NC(=O)C(C)(C)CO[N+](=O)[O-] |
| SMILES | CCOC(=O)C(CS)NC(=O)C(C)(C)CO[N+](=O)[O-] |
| Canonical SMILES | CCOC(=O)C(CS)NC(=O)C(C)(C)CO[N+](=O)[O-] |
| Synonyms | N-(3-nitratopivaloyl)cysteine ethyl ester SPM 3672 SPM-3672 |
| PubChem Compound | 131211 |
| Last Modified | Dec 23 2021 |
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